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Introduction
4-(3-Bromo-5-methylphenyl)morpholine is a substituted aromatic morpholine derivative of

significant interest in medicinal chemistry and drug discovery. The morpholine scaffold is a

privileged structure in pharmaceutical development, known for conferring favorable

physicochemical properties such as improved solubility and metabolic stability to drug

candidates.[1] The presence of a bromo- and methyl-substituted phenyl ring offers versatile

handles for further chemical modifications, making this compound a valuable building block for

the synthesis of complex molecular architectures and the exploration of structure-activity

relationships (SAR).[1] This guide provides a comprehensive overview of the key identifiers,

physicochemical properties, a detailed synthesis protocol, and potential applications of 4-(3-
Bromo-5-methylphenyl)morpholine.

Core Identifiers and Chemical Properties
A clear identification of a chemical entity is paramount for reproducible scientific research. The

core identifiers for 4-(3-Bromo-5-methylphenyl)morpholine are summarized below.
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Identifier Value

CAS Number 873333-49-4

Molecular Formula C₁₁H₁₄BrNO

Molecular Weight 256.14 g/mol

IUPAC Name 4-(3-Bromo-5-methylphenyl)morpholine

Note: Experimental physical properties for this specific compound are not readily available in

the public domain. The values presented below are estimations based on the properties of

structurally related compounds and computational models.

Property Predicted Value

Boiling Point ~350-400 °C

Melting Point Not available

Density ~1.3-1.4 g/cm³

LogP ~3.0-3.5

Synthesis Protocol: Buchwald-Hartwig Amination
The synthesis of 4-(3-bromo-5-methylphenyl)morpholine can be efficiently achieved via a

palladium-catalyzed cross-coupling reaction known as the Buchwald-Hartwig amination.[2][3]

This method is widely employed for the formation of carbon-nitrogen bonds and is well-suited

for coupling aryl halides with amines.[2]

Reaction Scheme
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Synthesis of 4-(3-Bromo-5-methylphenyl)morpholine
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Caption: Buchwald-Hartwig amination for the synthesis of 4-(3-Bromo-5-
methylphenyl)morpholine.

Step-by-Step Methodology
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Reaction Setup: To an oven-dried Schlenk flask, add 3-bromo-5-methylaniline (1.0 eq),

morpholine (1.2 eq), a palladium catalyst (e.g., tris(dibenzylideneacetone)dipalladium(0),

Pd₂(dba)₃; 0.02 eq), and a suitable phosphine ligand (e.g., XPhos; 0.04 eq).

Solvent and Base Addition: Under an inert atmosphere (e.g., argon or nitrogen), add

anhydrous toluene as the solvent. Subsequently, add a strong base such as sodium tert-

butoxide (NaOtBu; 1.4 eq).

Reaction Conditions: The reaction mixture is then heated to a temperature between 80-110

°C and stirred vigorously for 12-24 hours. The progress of the reaction should be monitored

by an appropriate analytical technique such as thin-layer chromatography (TLC) or liquid

chromatography-mass spectrometry (LC-MS).

Work-up: Upon completion, the reaction mixture is cooled to room temperature and diluted

with a suitable organic solvent like ethyl acetate. The mixture is then washed with water and

brine.

Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and the

solvent is removed under reduced pressure. The crude product is then purified by column

chromatography on silica gel to afford the desired 4-(3-bromo-5-methylphenyl)morpholine.

Spectroscopic Characterization (Predicted)
While experimental spectra for 4-(3-bromo-5-methylphenyl)morpholine are not widely

published, the expected spectroscopic features can be predicted based on its chemical

structure and data from analogous compounds.

¹H NMR Spectroscopy
The proton NMR spectrum is expected to show characteristic signals for the aromatic protons

of the 3-bromo-5-methylphenyl ring and the methylene protons of the morpholine ring. The

aromatic protons will likely appear as multiplets in the range of δ 6.8-7.5 ppm. The methyl

group on the phenyl ring would present as a singlet around δ 2.3 ppm. The methylene protons

of the morpholine ring adjacent to the nitrogen and oxygen atoms will likely appear as two

distinct triplets around δ 3.2-3.4 ppm and δ 3.8-4.0 ppm, respectively.

¹³C NMR Spectroscopy
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The carbon NMR spectrum will display signals for the aromatic carbons, the methyl carbon,

and the morpholine carbons. The aromatic carbons are expected to resonate in the region of δ

110-150 ppm. The methyl carbon should appear around δ 20-25 ppm.[4] The morpholine

carbons adjacent to the nitrogen and oxygen would be found at approximately δ 48-52 ppm

and δ 65-68 ppm, respectively.

Mass Spectrometry
The mass spectrum, under electron ionization (EI), would be expected to show a molecular ion

peak (M⁺) at m/z 255 and a prominent M+2 peak of similar intensity due to the presence of the

bromine atom. Common fragmentation patterns for morpholine-containing compounds involve

cleavage of the morpholine ring.[5][6]

Infrared (IR) Spectroscopy
The IR spectrum will exhibit characteristic absorption bands for the different functional groups

present in the molecule. Key expected peaks include C-H stretching vibrations for the aromatic

and aliphatic protons (around 3100-3000 cm⁻¹ and 2950-2850 cm⁻¹, respectively), C=C

stretching of the aromatic ring (around 1600-1450 cm⁻¹), and C-O-C stretching of the

morpholine ether linkage (around 1120-1080 cm⁻¹).[7][8]

Applications in Drug Discovery and Research
The 3-bromo-5-methylphenyl moiety is a valuable pharmacophore in drug design. The bromine

atom can act as a handle for further functionalization through various cross-coupling reactions,

allowing for the synthesis of diverse compound libraries. The methyl group can influence the

compound's lipophilicity and metabolic stability, potentially enhancing its pharmacokinetic

profile.[9]

Morpholine-containing compounds have demonstrated a wide range of biological activities,

including anticancer, anti-inflammatory, and antimicrobial properties.[1] Therefore, 4-(3-bromo-
5-methylphenyl)morpholine serves as an important intermediate for the synthesis of novel

therapeutic agents. Its structure allows for systematic modifications to probe interactions with

biological targets and optimize pharmacological activity. The role of the methyl group, in

particular, can be strategic in enhancing drug potency.[9]
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Safety and Handling
As with any chemical compound, proper safety precautions should be taken when handling 4-
(3-bromo-5-methylphenyl)morpholine and its precursors. Aryl bromides and morpholine are

known to have potential health hazards.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

gloves, and a lab coat.[10][11][12]

Ventilation: Work in a well-ventilated area or a fume hood to avoid inhalation of vapors.[10]

[12]

Handling: Avoid contact with skin and eyes.[10][11] In case of contact, rinse immediately with

plenty of water.

Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials

such as strong oxidizing agents.[10]

Always consult the specific Safety Data Sheet (SDS) for detailed safety information before

handling this compound.

Visualization of Key Relationships
Chemical Structure of 4-(3-Bromo-5-
methylphenyl)morpholine
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Caption: Key structural features of 4-(3-Bromo-5-methylphenyl)morpholine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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